1-(3-Chloro-4-fluorosulfonyloxybenzoyl)-4-methoxypiperidine

• IUPAC Name: 1-(3-chloro-4-fluorosulfonyloxybenzoyl)-4-methoxypiperidine
• InChI: InChI=1S/C13H15ClFNO5S/c1-20-10-4-6-16(7-5-10)13(17)9-2-3-12(11(14)8-9)21-22(15,18)19/h2-3,8,10H,4-7H2,1H3
• InChI Key: LTICKTYLTHAATR-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)C(=O)C2=CC(=C(C=C2)OS(=O)(=O)F)Cl
• Molecular Formula: C13H15ClFNO5S
• Molecular Weight: 351.78 g/mol
• CAS No.: 2411224-66-1

Description

1-(3-Chloro-4-fluorosulfonyloxybenzoyl)-4-methoxypiperidine is a useful research compound. Its molecular formula is C13H15ClFNO5S and its molecular weight is 351.77. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Characterization of Novel Compounds : Foks, Pancechowska-Ksepko, and Gobis (2014) discuss the synthesis of novel derivatives of 4-aminomorpholine and 1-aminopiperidine, demonstrating the versatility of these compounds in creating new chemical structures (Foks, Pancechowska-Ksepko, & Gobis, 2014).

• Antibacterial Agents : Egawa, Miyamoto, Minamida, Nishimura, Okada, Uno, and Matsumoto (1984) synthesized and evaluated the antibacterial activity of various pyridonecarboxylic acids and their analogues, demonstrating their potential as effective antibacterial agents (Egawa et al., 1984).

• Anti-Inflammatory Activity : Sun, Gao, Wang, and Hou (2019) synthesized fluorine-substituted tetrahydrobenzo[h]quinazolin-2-amine derivatives, which showed potential as anti-inflammatory agents (Sun, Gao, Wang, & Hou, 2019).

• Synthesis of Dinitrobenzamido-TEMPO Derivatives : Tudose, Ioniță, Dumitrascu, Draghici, Cǎproiu, Covaci, Constantinescu, Banciu, and Balaban (2005) explored the synthesis of various dinitrobenzamido-TEMPO derivatives, highlighting the diverse chemical properties these compounds can exhibit (Tudose et al., 2005).

• Herbicidal Activity : Liu Chang-chun (2006) reported on the synthesis and herbicidal activity of 3-Chloro-4-fluorobenzoylthiourea, showing its effectiveness as a herbicide (Liu Chang-chun, 2006).

• Sulfonamides and Carbamates Synthesis : Janakiramudu, Subba Rao, Srikanth, Madhusudhana, Murthy, NagalakshmiDevamma, Chalapathi, and Naga Raju (2017) synthesized and studied the antimicrobial activity of sulfonamides and carbamates derived from 3-fluoro-4-morpholinoaniline, an intermediate of the antibiotic drug linezolid (Janakiramudu et al., 2017).